N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline

• IUPAC Name: N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline
• InChI: InChI=1S/C17H10Cl2F4N2/c18-11-1-4-15-9(6-11)5-10(16(19)25-15)8-24-12-2-3-14(20)13(7-12)17(21,22)23/h1-7,24H,8H2
• InChI Key: LKMVMUGYKMZJSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NCC2=C(N=C3C=CC(=CC3=C2)Cl)Cl)C(F)(F)F)F
• Molecular Formula: C17H10Cl2F4N2
• Molecular Weight: 389.2 g/mol

Description

N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline, also known as DCTFA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell proliferation, differentiation, and survival. N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline has been shown to induce apoptosis (programmed cell death) in cancer cells and to reduce the formation of amyloid plaques in Alzheimer's disease models.
Biochemical and physiological effects:
N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline has been found to have various biochemical and physiological effects, depending on the concentration, duration, and route of administration. In vitro studies have shown that N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline can inhibit the activity of certain enzymes, such as acetylcholinesterase and tyrosinase, and modulate the expression of certain genes, such as Bcl-2 and p53. In vivo studies have demonstrated that N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline can reduce tumor growth, improve cognitive function, and enhance immune response in animal models.

Advantages and Limitations for Lab Experiments

N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline also has some limitations, such as its relatively high cost, low availability, and potential toxicity at high concentrations. Therefore, careful consideration should be given to the dosage and administration of N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline in lab experiments.

Future Directions

There are several future directions for the research on N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline, including the following:
1. Further investigation of the mechanism of action of N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline, including the identification of its molecular targets and signaling pathways.
2. Optimization of the synthesis method of N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline to reduce the cost and increase the yield of the final product.
3. Development of new derivatives of N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline with improved pharmacological properties, such as higher potency, selectivity, and bioavailability.
4. Evaluation of the safety and efficacy of N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline in clinical trials for the treatment of cancer, Alzheimer's disease, and other neurological disorders.
5. Exploration of the potential applications of N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline in other fields, such as environmental science, agriculture, and food science.
In conclusion, N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline is a promising chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields. The synthesis method of N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline has been optimized to ensure high yield and purity of the final product. N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline has been used in various scientific research fields, including medicinal chemistry, material science, and analytical chemistry. The mechanism of action of N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline has various biochemical and physiological effects, and it has several advantages and limitations for lab experiments. There are several future directions for the research on N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline, including further investigation of its mechanism of action, optimization of its synthesis method, development of new derivatives, evaluation of its safety and efficacy in clinical trials, and exploration of its potential applications in other fields.

Synthesis Methods

The synthesis of N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline involves a series of chemical reactions, including the condensation of 2,6-dichloro-3-formylquinoline with 4-fluoro-3-(trifluoromethyl)aniline in the presence of a catalyst, followed by reduction and purification steps. The synthesis method has been optimized to ensure high yield and purity of the final product.

Scientific Research Applications

N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline has been used in various scientific research fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurological disorders. In material science, N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline has been used as a building block for the synthesis of functional materials, such as fluorescent dyes and sensors. In analytical chemistry, N-[(2,6-dichloroquinolin-3-yl)methyl]-4-fluoro-3-(trifluoromethyl)aniline has been employed as a probe for the detection of metal ions and other analytes.